N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide

• IUPAC Name: N-[[3-[4-fluoro-3-(hydroxymethyl)phenyl]phenyl]methyl]propanamide
• InChI: InChI=1S/C17H18FNO2/c1-2-17(21)19-10-12-4-3-5-13(8-12)14-6-7-16(18)15(9-14)11-20/h3-9,20H,2,10-11H2,1H3,(H,19,21)
• InChI Key: APJNRUPEQSOCIT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=CC(=CC=C1)C2=CC(=C(C=C2)F)CO
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide, also known as FBM, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research and medicine. FBM is a derivative of biphenyl, a common organic compound, and it has been shown to have various biochemical and physiological effects. In

Scientific Research Applications

N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has been shown to have potential applications in various areas of scientific research. One of the most promising applications is in the field of cancer research. N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anti-cancer drugs. Additionally, N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide is not fully understood, but it is believed to work through the inhibition of specific enzymes and signaling pathways. N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell proliferation. By inhibiting HDACs, N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide may be able to slow down the growth of cancer cells. Additionally, N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has been shown to inhibit the activity of NF-κB, a transcription factor that plays a role in inflammation.
Biochemical and Physiological Effects:
N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has been shown to have various biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases. N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has also been shown to have an effect on glucose metabolism, which could make it useful in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide in lab experiments is its relatively simple synthesis method. Additionally, N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide has been shown to have low toxicity in vitro and in vivo, making it a safe compound to work with. However, one of the limitations of using N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide in lab experiments is its limited solubility in aqueous solutions, which could make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide. One area of research could be the development of N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide-based anti-cancer drugs. Additionally, further research could be done to understand the mechanism of action of N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide and its effects on various signaling pathways. Another area of research could be the development of more efficient synthesis methods for N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide and its derivatives. Finally, further research could be done to explore the potential applications of N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide in the treatment of other diseases such as diabetes and oxidative stress-related diseases.
Conclusion:
N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide is a synthetic compound that has potential applications in various areas of scientific research. Its anti-cancer, anti-inflammatory, and antioxidant properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action of N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide and its effects on various signaling pathways. Additionally, more efficient synthesis methods for N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide and its derivatives could make it more accessible for use in lab experiments.

Synthesis Methods

N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide can be synthesized through a multi-step process starting with the reaction of 4-fluorobenzaldehyde and 3-bromobenzyl alcohol to form 4'-fluoro-3'-(hydroxymethyl)biphenyl. This intermediate is then reacted with propanoyl chloride to obtain N-{[4'-fluoro-3'-(hydroxymethyl)biphenyl-3-yl]methyl}propanamide. The purity of the final product can be confirmed through various analytical techniques such as NMR spectroscopy and HPLC.